2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-isobutylacetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C17H21N3O2S/c1-12(2)10-18-15(21)8-14-9-16(22)20-17(19-14)23-11-13-6-4-3-5-7-13/h3-7,9,12H,8,10-11H2,1-2H3,(H,18,21)(H,19,20,22)
• InChI Key: YNJLEJHLDWXATN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CC1=CC(=O)NC(=N1)SCC2=CC=CC=C2
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

The compound “2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-isobutylacetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an acetamide group, which is a functional group consisting of a carbonyl group (C=O) and an amine group (NH2). The benzylthio group (benzyl-S-) is a sulfur-containing substituent derived from benzyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, benzylthio group, and isobutylacetamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the carbonyl group in the acetamide portion could potentially undergo nucleophilic addition reactions. The pyrimidine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role in determining properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, determination of its reactivity, and investigation of its potential applications.